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Compound of Interest

Compound Name: 3'-Methylacetophenone

Cat. No.: B052093

This technical guide provides comprehensive safety data and handling precautions for 3'-
Methylacetophenone, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
databases to ensure a thorough understanding of the compound's properties and potential
hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 3'-Methylacetophenone is
fundamental to its safe handling. This data is crucial for designing experiments, storage
solutions, and emergency procedures.
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Property Value Source(s)
Molecular Formula CoH100 [1]
Molecular Weight 134.18 g/mol

Appearance Colorless to light yellow liquid [21[31[4]
Boiling Point 218-220 °C (lit.) [4]

Melting Point -9 °C (lit)) [1][4]
Density 0.986 g/mL at 25 °C (lit.)

Flash Point 85 °C / 185 °F (closed cup) [5]

Vapor Pressure

0.1 + 0.4 mmHg at 25°C

[1]

Solubility

Sparingly soluble in water,

difficult to mix.

[31141(5]

Refractive Index

n20/D 1.529 (lit.)

GHS Hazard and Safety Information

3'-Methylacetophenone is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following tables

summarize its classification and associated precautionary statements.

GHS Classification

Hazard Class Category Source(s)
Flammable Liquids Category 4 [5]
Acute Toxicity, Oral Category 4 [2]

GHS Label Elements
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Element Description Source(s)
Pictogram
Signal Word Warning [2][5]

H227: Combustible liquidH302:
Hazard Statements ) [5]
Harmful if swallowed

Prevention: P210, P264, P270,
] P280Response: P301+P312,
Precautionary Statements [2]
P330, P370+P378Storage:

P403+P235Disposal: P501

A full list of precautionary statements and their meanings can be found in the official GHS
documentation.

Toxicological Data

The primary acute health effect of 3'-Methylacetophenone is that it is harmful if swallowed.[2]
Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
[5] To date, the toxicological properties have not been fully investigated, and there is no
information available regarding its carcinogenicity or potential as an endocrine disruptor.[5]

Toxicity Endpoint Value Species Source(s)
Acute Toxicity (Oral) Category 4 Data not available [2]
LC50 (Fish) 174.3 mg/l Data not available

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed methodologies for the safe handling and use of 3'-Methylacetophenone are critical to
minimizing risk in a laboratory setting.

4.1. Personal Protective Equipment (PPE)
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Arisk assessment should always be conducted before handling 3'-Methylacetophenone to

determine the appropriate level of personal protection.

Eye Protection: Wear tight-sealing safety goggles.[5]
Hand Protection: Wear protective gloves.[5]
Skin and Body Protection: Wear protective clothing.[5]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is needed.[5] For high airborne contaminant concentrations, a NIOSH/MSHA-
approved respirator should be worn.[6]

4.2. Handling and Storage

Handling: Avoid contact with skin, eyes, or clothing.[5] Avoid ingestion and inhalation.[5]
Keep away from open flames, hot surfaces, and sources of ignition.[5] Use in a well-
ventilated area.[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5] Store
away from heat, sparks, and flame.[5] Incompatible materials include strong acids, strong
bases, and strong oxidizing agents.[5]

4 3. First-Aid Measures

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[5]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[5]

4.4. Fire-Fighting Measures
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» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[5] Water mist may be used to cool closed containers.[5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[5]

o Specific Hazards: The product is a combustible material and a risk of ignition exists.[5]
Containers may explode when heated.[5] Hazardous combustion products include carbon
monoxide (CO) and carbon dioxide (CO2).[5]

4.5. Accidental Release Measures
e Personal Precautions: Ensure adequate ventilation.[S] Remove all sources of ignition.[5]
e Environmental Precautions: Do not let the product enter drains.

o Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5]

Visualized Workflows and Relationships

5.1. Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 3'-
Methylacetophenone in a laboratory setting.
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Risk Assessment
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Handle 3'-Methylacetophenone
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Emergency Event
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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